1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine

• IUPAC Name: 1-(4-bromo-3-propoxyphenyl)sulfonyl-4-phenylpiperazine
• InChI: InChI=1S/C19H23BrN2O3S/c1-2-14-25-19-15-17(8-9-18(19)20)26(23,24)22-12-10-21(11-13-22)16-6-4-3-5-7-16/h3-9,15H,2,10-14H2,1H3
• InChI Key: HZJVJVZCONFMNV-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3)Br
• Molecular Formula: C19H23BrN2O3S
• Molecular Weight: 439.4 g/mol

Description

1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine (BPP) is a chemical compound that belongs to the class of sulfonyl piperazine derivatives. It has been extensively studied for its potential use in the field of medicinal chemistry due to its unique pharmacological properties.

Mechanism of Action

1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine acts as a partial agonist at serotonin 5-HT1A and 5-HT7 receptors, and as an antagonist at dopamine D2 receptors. This results in the modulation of neurotransmitter release and the regulation of neuronal activity, leading to the observed pharmacological effects.
Biochemical and Physiological Effects:
1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been shown to improve cognitive function and memory retention. Additionally, 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine has been shown to have antipsychotic effects in animal models of schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine in lab experiments is its high affinity for serotonin and dopamine receptors, making it a useful tool for the study of these neurotransmitter systems. However, one limitation is that 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine is not very water-soluble, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine. One area of interest is the development of novel therapeutics for the treatment of depression, anxiety, and schizophrenia based on the pharmacological properties of 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine. Additionally, further research is needed to fully understand the mechanisms of action of 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine and its potential use in the treatment of other neurological disorders. Finally, the development of more water-soluble derivatives of 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine could improve its usefulness in experimental settings.

Synthesis Methods

1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine can be synthesized using a multi-step process that involves the reaction of 1-(4-bromo-3-propoxyphenyl)piperazine with p-toluenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with phenylmagnesium bromide to form 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine.

Scientific Research Applications

1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine has been extensively studied for its potential use in the treatment of various diseases such as depression, anxiety, and schizophrenia. It has been shown to have a high affinity for serotonin 5-HT1A and 5-HT7 receptors, as well as dopamine D2 receptors. These receptors are involved in the regulation of mood, cognition, and behavior, making 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine a potential candidate for the development of novel therapeutics.